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Compound of Interest

Compound Name: 3,4,5-Triacetoxybenzoic acid

Cat. No.: B1295088

An In-depth Technical Guide to 3,4,5-
Triacetoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4,5-triacetoxybenzoic acid, a
derivative of gallic acid. The document details its chemical identity, physicochemical properties,
and a standard experimental protocol for its synthesis.

Chemical Identity

IUPAC Name: 3,4,5-triacetyloxybenzoic acid[1]
Synonyms: 3,4,5-tris(acetyloxy)benzoic acid, Gallic acid triacetate, Triacetylgallussaure[1]
CAS Number: 6635-24-1[1]

Chemical Structure

The chemical structure of 3,4,5-triacetoxybenzoic acid consists of a benzoic acid core with
three acetoxy groups substituted at the 3, 4, and 5 positions of the benzene ring.

Caption: Chemical structure of 3,4,5-Triacetoxybenzoic acid.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of 3,4,5-
triacetoxybenzoic acid.

Property Value Reference
Molecular Formula C13H120s [1]
Molecular Weight 296.23 g/mol [1]
Appearance White crystalline solid [2]
Melting Point 168-171 °C [3]

Slightly soluble in water;
Solubility Soluble in ethanol, ether, and [3]
chloroform.

Experimental Protocols
Synthesis of 3,4,5-Triacetoxybenzoic Acid

A common method for the synthesis of 3,4,5-triacetoxybenzoic acid involves the acetylation
of gallic acid using acetic anhydride.[2][4]

Materials:

Gallic acid (1.88 g, 11 mmol)[2]

Acetic anhydride (10 mL)[2]

Concentrated Sulfuric Acid (1 mL, 1 mol-L~)[2]

Cold water (50 mL)[2]

Methanol for recrystallization

Procedure:
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A mixture of gallic acid, acetic anhydride, and sulfuric acid is stirred under reflux for 4 hours.

[2]

After cooling, 50 mL of cold water is added to the system, leading to the precipitation of a
white crystalline solid.[2]

The powder is then filtered and washed with water.[2]

The resulting solid is further purified by crystallization in methanol at room temperature
(25°C).[2]
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Caption: Workflow for the synthesis of 3,4,5-Triacetoxybenzoic acid.
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Analytical Characterization

The synthesized 3,4,5-triacetoxybenzoic acid can be characterized using various analytical
techniques to confirm its structure and purity.

Infrared Spectroscopy (IR): Vibrational spectroscopy is a valuable tool for analyzing the
structural and supramolecular features of the molecule in its solid state. A comparison between
the experimental and calculated wavenumbers allows for the assignment of the normal
vibrational modes.[2]

Thermal Analysis: Techniques such as thermogravimetric analysis (TGA) and differential
scanning calorimetry (DSC) can be employed to study the thermal behavior and phase stability
of the compound.[2]

X-ray Diffraction (XRD): Single crystal X-ray diffraction can be used to determine the precise
three-dimensional arrangement of atoms and molecules in the crystal, revealing details about
its supramolecular architecture.[2]

Applications and Further Research

3,4,5-Triacetoxybenzoic acid serves as a stable form of gallic acid, with its hydroxyl groups
protected as acetates, making them less reactive.[2] This structural modification has been
noted to increase its antifungal activity.[2] It is also used in the preparation of other gallic acid
derivatives.[5] Further research can explore its potential in various pharmaceutical and material
science applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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